Cas no 1805912-82-6 (4-(2-Cyanoethyl)-3-methylphenylacetic acid)

• Product Name: 4-(2-Cyanoethyl)-3-methylphenylacetic acid
• CAS No: 1805912-82-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5002762
• Update Time: 2025-10-29

4-(2-Cyanoethyl)-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Cyanoethyl)-3-methylphenylacetic acid

• Inchi： 1S/C12H13NO2/c1-9-7-10(8-12(14)15)4-5-11(9)3-2-6-13/h4-5,7H,2-3,8H2,1H3,(H,14,15)
• InChI Key： KOTUKADLQFRUJD-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(CCC#N)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1

Additional information on 4-(2-Cyanoethyl)-3-methylphenylacetic acid

Comprehensive Overview of 4-(2-Cyanoethyl)-3-methylphenylacetic acid (CAS No. 1805912-82-6)

4-(2-Cyanoethyl)-3-methylphenylacetic acid (CAS No. 1805912-82-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its cyanoethyl and methylphenylacetic acid functional groups, has garnered attention for its potential role in drug development and material science. Its unique molecular structure makes it a valuable intermediate in synthesizing more complex molecules, particularly in the field of medicinal chemistry and bioconjugation.

In recent years, the demand for high-purity intermediates like 4-(2-Cyanoethyl)-3-methylphenylacetic acid has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are increasingly exploring its utility in proteomics and enzyme inhibition studies, where its carboxylic acid moiety offers versatile reactivity. The compound’s CAS No. 1805912-82-6 is frequently cited in patent literature, underscoring its industrial relevance.

From a synthetic perspective, 4-(2-Cyanoethyl)-3-methylphenylacetic acid is often synthesized via Friedel-Crafts alkylation or nucleophilic substitution reactions. Its cyanoethyl group provides a handle for further functionalization, making it a scaffold molecule in combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s relevance extends to green chemistry initiatives, where its potential for biodegradable derivatization aligns with sustainability goals. Discussions on platforms like ResearchGate and PubMed highlight its role in non-toxic catalyst systems and bio-based synthesis. These trends resonate with the growing emphasis on eco-friendly chemical processes in academia and industry.

In summary, 4-(2-Cyanoethyl)-3-methylphenylacetic acid (CAS No. 1805912-82-6) exemplifies the intersection of innovative chemistry and practical applications. Its adaptability in drug design, coupled with its alignment with sustainable practices, positions it as a compound of enduring scientific interest. Future research may further elucidate its potential in precision medicine and advanced material engineering.